Cas no 131758-17-3 (2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone)

2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone is a specialized organic compound featuring a trichloroacetyl group bonded to a methyl-substituted 1,2,4-triazole ring. This structure imparts reactivity suitable for use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The presence of the trichloroacetyl moiety enhances electrophilic character, facilitating nucleophilic substitution reactions, while the triazole ring contributes to stability and potential biological activity. The compound’s high purity and defined molecular architecture make it valuable for precision applications in heterocyclic chemistry. Its utility lies in controlled functionalization, offering a reliable building block for developing complex molecules with tailored properties.

2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone structure

131758-17-3 structure

Product Name:2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone

CAS No:131758-17-3

MF:C₅H₄Cl₃N₃O

MW:228.463757514954

CID:1070112

PubChem ID:14806193

Update Time:2025-05-20

2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone
- 2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one
- 2,2,2-trichloro-1-(2-methyl-1,2,4-triazol-3-yl)ethanone
- DTXSID90564242
- 131758-17-3
- MDL： MFCD11100145
- Inchi： 1S/C5H4Cl3N3O/c1-11-4(9-2-10-11)3(12)5(6,7)8/h2H,1H3
- InChI Key： BVVCMIMLIPJZEB-UHFFFAOYSA-N
- SMILES： ClC(C(C1=NC=NN1C)=O)(Cl)Cl

Computed Properties

Exact Mass: 226.941995g/mol
Monoisotopic Mass: 226.941995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 47.8Å²

2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM493837-1g	2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone	131758-17-3	95%	1g	$188	2023-01-04
Chemenu	CM493837-5g	2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone	131758-17-3	95%	5g	$559	2023-01-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1665259-5g	2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one	131758-17-3	98%	5g	￥7698.00	2024-08-09